Cas no 7064-04-2 (3-Isoxazolecarboxylicacid, 4,5-dihydro-5-phenyl-, ethyl ester)

• Product name: 3-Isoxazolecarboxylicacid, 4,5-dihydro-5-phenyl-, ethyl ester
• CAS No: 7064-04-2
• MF: C₂₄H₃₀N₄O₃S₂
• MW: 486.65
• CID: 581737
• PubChem ID: 5265389

3-Isoxazolecarboxylicacid, 4,5-dihydro-5-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylicacid, 4,5-dihydro-5-phenyl-, ethyl ester
• 7064-04-2
• AC1NRDJ6
• DTXSID40414405

• Inchi： InChI=1S/C24H30N4O3S2/c1-3-9-27-21(26-10-5-4-6-11-26)18(16(2)19(14-25)22(27)29)13-20-23(30)28(24(32)33-20)15-17-8-7-12-31-17/h13,17H,3-12,15H2,1-2H3
• InChI Key： JSTWQBNFSIRRAI-UHFFFAOYSA-N
• SMILES： CCCN1C(=C(C(=C(C1=O)C#N)C)C=C2C(=O)N(C(=S)S2)CC3CCCO3)N4CCCCC4

Computed Properties

• Exact Mass: 486.1762
• Monoisotopic Mass: 486.17593318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 1000
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 134Ų

Experimental Properties

• PSA: 76.88